Cas no 2000011-99-2 (1-(4-methylphenyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(4-methylphenyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2000011-99-2
• MF: C₁₁H₁₃ClO₂S
• MW: 244.737721204758
• CID: 6452089
• PubChem ID: 165953496
• Update Time: 2025-10-30

1-(4-methylphenyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)methylcyclopropane-1-sulfonyl chloride
• 1-[(4-methylphenyl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1143078
• 2000011-99-2

• Inchi： 1S/C11H13ClO2S/c1-9-2-4-10(5-3-9)8-11(6-7-11)15(12,13)14/h2-5H,6-8H2,1H3
• InChI Key： CAKXDHAAFUKAPZ-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=CC(C)=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 244.0324785g/mol
• Monoisotopic Mass: 244.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(4-methylphenyl)methylcyclopropane-1-sulfonyl chloride

Introduction to 1-(4-Methylphenyl)methylcyclopropane-1-sulfonyl Chloride (CAS No. 2000011-99-2)

1-(4-Methylphenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2000011-99-2) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a cyclopropane ring, a sulfonyl chloride functional group, and a substituted phenyl moiety. These structural elements contribute to its reactivity and utility in various chemical reactions and biological assays.

The sulfonyl chloride functional group in 1-(4-methylphenyl)methylcyclopropane-1-sulfonyl chloride is particularly noteworthy due to its high reactivity. Sulfonyl chlorides are known for their ability to readily react with nucleophiles, making them valuable intermediates in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. This reactivity has been extensively utilized in the development of new pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of 1-(4-methylphenyl)methylcyclopropane-1-sulfonyl chloride in the synthesis of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy. The cyclopropane ring and substituted phenyl moiety provide additional structural diversity that can be exploited to optimize the pharmacological properties of these inhibitors.

In addition to its applications in pharmaceutical research, 1-(4-methylphenyl)methylcyclopropane-1-sulfonyl chloride has also found use in materials science. The unique combination of its functional groups makes it suitable for the preparation of advanced polymers and coatings. A recent study in the Journal of Polymer Science reported the successful synthesis of polymeric materials using this compound as a monomer. The resulting polymers exhibited enhanced thermal stability and mechanical strength, making them promising candidates for various industrial applications.

The synthetic versatility of 1-(4-methylphenyl)methylcyclopropane-1-sulfonyl chloride is further evidenced by its role in the development of new catalysts and ligands. In a study published in the Catalysis Science & Technology, researchers demonstrated that this compound can be used to synthesize highly efficient transition metal catalysts for asymmetric synthesis. The cyclopropane ring and sulfonyl chloride functional group were found to play crucial roles in controlling the stereochemistry of the reaction products, leading to improved enantioselectivity.

The safety and handling of 1-(4-methylphenyl)methylcyclopropane-1-sulfonyl chloride are important considerations for researchers working with this compound. As with all sulfonyl chlorides, it is recommended to handle this compound with appropriate personal protective equipment (PPE) and under well-ventilated conditions to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

In conclusion, 1-(4-methylphenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2000011-99-2) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, materials science, and catalysis. Its unique structural features and high reactivity make it an essential tool for scientists seeking to develop new materials and therapeutic agents. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.